Ethyl 3-cyanobenzoate

• IUPAC Name: ethyl 3-cyanobenzoate
• InChI: InChI=1S/C10H9NO2/c1-2-13-10(12)9-5-3-4-8(6-9)7-11/h3-6H,2H2,1H3
• InChI Key: ZKXMKMLGUYSGNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)C#N
• Molecular Formula: C10H9NO2
• DSSTOX Substance ID: DTXSID901347470
• Molecular Weight: 175.18 g/mol
• CAS RN: 2463-16-3

Description

Ethyl 3-cyanobenzoate is a chemical compound with the molecular formula C10H9NO2 and a molecular weight of 175.18. It is commonly used for research and development purposes.

Synthesis Analysis

The synthesis of this compound can be achieved through several methods. One of the most versatile and economical methods involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 9 hydrogen atoms, and 2 oxygen atoms. A detailed vibrational spectroscopic investigation on similar compounds can be found in the literature.

Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, cyanoacetohydrazides can be used as precursors in reactions leading to the construction of heterocycles. In addition, the carbon atom of the carbonyl group and the carbon atom of the nitrile function can be attacked by nucleophiles.

Scientific Research Applications

Photosensitized Anti-Markovnikov Addition

• Ethyl 3-cyanobenzoate, under the influence of photolysis, facilitates the anti-Markovnikov addition of methanol across double bonds in specific homoconjugated aryl-olefins. This reaction is significant in organic synthesis and chemical transformations (Neidigk & Morrison, 1978).

Synthesis and Anticancer Activity

• Derivatives of this compound have been synthesized and shown to exhibit anticancer activities. These derivatives, particularly novel hydrazide-hydrazones, demonstrate cytotoxic effects on liver cancer cell lines, indicating their potential in cancer treatment research (Han et al., 2020).

Solubility and Solvent Effect Studies

• The solubility of compounds related to this compound in various solvents has been extensively studied. These findings are crucial for understanding the purification processes and solvent effects on similar compounds (Zhu et al., 2019).

Tautomerism and Decomposition Studies

• This compound exhibits interesting tautomeric behaviors and decomposes under specific conditions, leading to the formation of other chemical compounds. These studies provide insights into the stability and reactivity of such compounds (Carrington et al., 1972).

Synthesis of Trifluoromethyl Heterocycles

• This compound serves as a precursor in the synthesis of diverse trifluoromethyl heterocycles, demonstrating its versatility in organic chemistry and synthesis of novel compounds (Honey et al., 2012).

Synthesis of Pharmacologically Active Compounds

• The compound is used in synthesizing pharmacologically active benzo[b]thiophen derivatives, expanding its applications in medical and pharmaceutical research (Chapman et al., 1971).

Cell Autophagy and Apoptosis Studies

• This compound derivatives have been investigated for their role in inducing cell autophagy and apoptosis in cancer cells, suggesting their importance in understanding cellular mechanisms and cancer therapy (Han et al., 2014).

Novel Synthesis and Antitumor Evaluation

• Novel heterocyclic compounds derived from this compound have shown significant antitumor activities, highlighting the compound's potential in developing new cancer therapies (Shams et al., 2010).

Optical Characterizations for Photodiode Applications

• This compound derivatives have been used in the design and manufacture of organic photodiodes, indicating its application in optical technologies and materials science (Elkanzi et al., 2020).

Safety and Hazards

When handling Ethyl 3-cyanobenzoate, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of accidental exposure, follow the first aid measures outlined in the safety data sheet.

Future Directions

Ethyl 3-cyanobenzoate is primarily used for research and development purposes. Its potential applications in the synthesis of heterocyclic compounds make it a promising area for future research.

Mechanism of Action

Target of Action

Ethyl 3-cyanobenzoate is a chemical compound with the molecular formula C10H9NO2 Benzoate compounds, which include this compound, have been studied for their potential as local anesthetics . Local anesthetics typically act on sodium ion channels on nerve membranes, blocking the conduction of nerve impulses .

Mode of Action

This action reduces the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses .

Biochemical Pathways

Local anesthetics typically affect the nerve impulse conduction pathway by inhibiting sodium ion channels .

Pharmacokinetics

The compound’s physicochemical properties suggest that it may have high gastrointestinal absorption and may be able to permeate the blood-brain barrier .

Result of Action

As a potential local anesthetic, it may result in a loss of local sensation without affecting consciousness .

Action Environment

It is known that the compound is a white to off-white solid and is stable at room temperature .